Cas no 89047-58-5 (Benzene, 1,2,3-trichloro-5-(2,4-dichlorophenoxy)-4-nitro-)

Benzene, 1,2,3-trichloro-5-(2,4-dichlorophenoxy)-4-nitro- structure
89047-58-5 structure
Product Name:Benzene, 1,2,3-trichloro-5-(2,4-dichlorophenoxy)-4-nitro-
CAS No:89047-58-5
MF:C12H4Cl5NO3
MW:387.430058479309
CID:614494
PubChem ID:71321767
Update Time:2025-04-19

Benzene, 1,2,3-trichloro-5-(2,4-dichlorophenoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2,3-trichloro-5-(2,4-dichlorophenoxy)-4-nitro-
    • 1,2,3-trichloro-5-(2,4-dichlorophenoxy)-4-nitrobenzene
    • DTXSID90751539
    • 89047-58-5
    • Inchi: 1S/C12H4Cl5NO3/c13-5-1-2-8(6(14)3-5)21-9-4-7(15)10(16)11(17)12(9)18(19)20/h1-4H
    • InChI Key: YBQXZKGMGCVLQX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=CC(=C1[N+](=O)[O-])OC1C=CC(=CC=1Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 386.860431g/mol
  • Monoisotopic Mass: 384.863381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 55Ų
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